7-Chloro Epinastine Hydrochloride

Description

7-Chloro Epinastine Hydrochloride is a chemical compound with the molecular formula C16H15Cl2N3 . It is also known by synonyms such as 7-Chloro Epinastine Hydrochloride, 80012-45-9, and 16-chloro-2,4-diazatetracyclo[12.4.0.02,6.07,12]octadeca-1(14),3,7,9,11,15,17-heptaen-3-amine;hydrochloride . The compound has a molecular weight of 320.2 g/mol . 7-Chloro Epinastine Hydrochloride is related to Epinastine Hydrochloride, a histamine H1 antagonist . Epinastine Hydrochloride is mainly used to treat allergic rhinitis, urticaria, eczema, dermatitis, skin pruritus, prurigo, psoriasis vulgaris, and allergic bronchial asthma .

Epinastine, the parent compound of Epinastine Hydrochloride, is used to prevent itching associated with allergic conjunctivitis . It inhibits the allergic response through mast cell stabilization, prevention of histamine binding, and prevention of the release of proinflammatory chemical mediators . Epinastine is a topically active, direct H1-receptor antagonist and an inhibitor of histamine release from the mast cell . It is selective for the histamine H1-receptor and also has affinity for the histamine H2 receptor, as well as α1, α2-, and 5-HT2 receptors . Epinastine does not readily penetrate the blood-brain barrier, so it is not expected to induce side effects of the central nervous system .

Epinastine Hydrochloride is widely applicable to skin physiological anaphylaxis of skin allergy and has a good treatment effect on allergic bronchial asthma and allergic rhinitis . It has high selectivity and specific affinity to H1 receptors and can rapidly and completely eliminate allergic symptoms without causing sleepiness or dizziness . Epinastine's multi-action effect inhibits the allergic response, offering stronger antiallergic effects compared to traditional medicines .

• CAS No.: 80012-45-9
• Product Name: 7-Chloro Epinastine Hydrochloride
• Molecular Formula: C16H14ClN3.HCl
• Molecular Weight: 320.2 g/mol
• IUPAC Name: 16-chloro-2,4-diazatetracyclo[12.4.0.02,6.07,12]octadeca-1(14),3,7,9,11,15,17-heptaen-3-amine;hydrochloride
• Standard InChI: InChI=1S/C16H14ClN3.ClH/c17-12-5-6-14-11(8-12)7-10-3-1-2-4-13(10)15-9-19-16(18)20(14)15;/h1-6,8,15H,7,9H2,(H2,18,19);1H
• Standard InChIKey: SKQNTLALARIPLX-UHFFFAOYSA-N
• SMILES: C1C2C3=CC=CC=C3CC4=C(N2C(=N1)N)C=CC(=C4)Cl.Cl
• Canonical SMILES: C1C2C3=CC=CC=C3CC4=C(N2C(=N1)N)C=CC(=C4)Cl.Cl
• Appearance: White Solid
• Purity: > 95%
• Synonyms: 7-Chloro-9,13b-dihydro-1H-dibenz[c,f]imidazo[1,5-a]azepin-3-amine Hydrochloride
• PubChem Compound: 20552897
• Last Modified: Aug 15 2023